2-(5-Acetyl-4-methyl-1,3-thiazol-2-yl)-1-[3-(prop-2-en-1-yloxy)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C26H20N2O5S
• Molecular Weight: 472.5 g/mol
• IUPAC Name: 2-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-1-(3-prop-2-enoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C26H20N2O5S/c1-4-12-32-17-9-7-8-16(13-17)21-20-22(30)18-10-5-6-11-19(18)33-23(20)25(31)28(21)26-27-14(2)24(34-26)15(3)29/h4-11,13,21H,1,12H2,2-3H3
• InChI Key: QNUFXOQXILTLBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC(=CC=C5)OCC=C)C(=O)C

Description

This compound belongs to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family, a heterocyclic framework notable for its fused chromene-pyrrole-dione structure. Key structural features include:

• Substituents:
  • A 5-acetyl-4-methyl-1,3-thiazol-2-yl group at position 2, introducing sulfur-based polarity and acetyl reactivity.
  • A 3-(prop-2-en-1-yloxy)phenyl group at position 1, featuring an allyl ether moiety that may influence solubility and metabolic stability .

Synthetic routes for this class of compounds typically involve multicomponent reactions (MCRs) between methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines under mild conditions . The propenyloxy substituent likely derives from a tailored aldehyde precursor, enabling modular diversification.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared below with structurally analogous 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, emphasizing substituent effects on physicochemical and functional properties.

Table 1: Structural Comparison

Compound Name (Core: Chromeno[2,3-c]pyrrole-3,9-dione)	Thiazole Substituents	Phenyl Substituents	Additional Groups	Key Features
Target Compound	5-Acetyl-4-methyl-1,3-thiazol-2-yl	3-(Prop-2-en-1-yloxy)	None	Allyl ether for potential conjugation; acetyl group enhances polarity
2-(4,5-Dimethyl-1,3-thiazol-2-yl)-1-(4-ethoxy-3-methoxyphenyl)-... ()	4,5-Dimethyl-1,3-thiazol-2-yl	4-Ethoxy-3-methoxy	None	Increased hydrophobicity due to methyl/ethoxy groups; lower reactivity
2-(5-Acetyl-4-methyl-1,3-thiazol-2-yl)-1-[4-(benzyloxy)-3-ethoxyphenyl]-6,7-dimethyl-... ()	5-Acetyl-4-methyl-1,3-thiazol-2-yl	4-Benzyloxy-3-ethoxy	6,7-Dimethyl	Bulky benzyloxy group reduces solubility; dimethyl groups enhance steric hindrance

Table 2: Hypothetical Property Comparison

Property	Target Compound	Compound	Compound
Molecular Weight	~500-550 g/mol	~480-520 g/mol	~550-600 g/mol
logP (Lipophilicity)	Moderate (acetyl vs. allyl)	High (methyl/ethoxy)	Very high (benzyloxy/dimethyl)
Reactivity	Allyl ether (oxidation/Michael addition); acetyl hydrolysis	Stable ethers (low reactivity)	Stable but sterically hindered
Synthetic Yield	Moderate (dependent on aldehyde availability)	High (simple substituents)	Low (bulky groups)

Key Findings :

Substituent Impact on Solubility: The target compound’s propenyloxy group offers intermediate hydrophilicity compared to benzyloxy () or ethoxy () substituents. Its allyl ether may also enable click chemistry for bioconjugation .

Synthetic Accessibility :

• The one-pot MCR method () allows scalable synthesis of the core, but yields vary with substituent complexity. Bulky groups (e.g., benzyloxy in ) reduce efficiency .

Biological Relevance: While direct activity data for the target compound is unavailable, the chromenopyrroledione core is associated with kinase inhibition and antimicrobial activity in related analogs . The thiazole-acetyl group may act as a hydrogen-bond acceptor, mimicking ATP-binding motifs in kinase targets .

Stability Considerations :

• The allyl ether in the target compound is susceptible to oxidation, requiring stabilizers in formulation. In contrast, ethoxy/methoxy derivatives () are more stable .